Cas no 37041-15-9 (diethyl {[methyl(phenyl)amino]methylidene}propanedioate)
37041-15-9 structure
Product Name:diethyl {[methyl(phenyl)amino]methylidene}propanedioate
CAS No:37041-15-9
MF:C15H19NO4
MW:277.3156645298
CID:921914
PubChem ID:319962
Update Time:2025-04-19
diethyl {[methyl(phenyl)amino]methylidene}propanedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl {[methyl(phenyl)amino]methylidene}propanedioate
- diethyl 2-[(N-methylanilino)methylidene]propanedioate
- SCHEMBL5089790
- CCG-242146
- NSC-266111
- NSC266111
- 37041-15-9
- DTXSID90313055
-
- Inchi: 1S/C15H19NO4/c1-4-19-14(17)13(15(18)20-5-2)11-16(3)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3
- InChI Key: GIDDHVVEGZZYOD-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C/N(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 277.13147
- Monoisotopic Mass: 277.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84
diethyl {[methyl(phenyl)amino]methylidene}propanedioate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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